N-methyl-N-(3-nitropyridin-2-yl)nitramide

• CAS RN: 103698-07-3
• Molecular Formula: C6H6N4O4
• Molecular Weight: 198.14 g/mol
• IUPAC Name: N-methyl-N-(3-nitropyridin-2-yl)nitramide
• InChI: InChI=1S/C6H6N4O4/c1-8(10(13)14)6-5(9(11)12)3-2-4-7-6/h2-4H,1H3
• InChI Key: YMVRDIXJHCUIHT-UHFFFAOYSA-N
• SMILES: CN(C1=C(C=CC=N1)[N+](=O)[O-])[N+](=O)[O-]
• synonyms: 2-Pyridinamine,N-methyl-N,3-dinitro-(9CI)

Description

N-methyl-N-(3-nitropyridin-2-yl)nitramide, also known as MNPN, is a highly energetic compound that has gained significant attention in the field of energetic materials research. MNPN has been synthesized and studied for its potential use in military and industrial applications due to its high energy content and stability.

Mechanism Of Action

N-methyl-N-(3-nitropyridin-2-yl)nitramide releases energy through a process known as combustion. When N-methyl-N-(3-nitropyridin-2-yl)nitramide is ignited, it rapidly decomposes, releasing large amounts of heat and gas. The gas produced can be used to generate propulsion or to create an explosion.

Biochemical And Physiological Effects

Due to its potential use in explosives and propellants, N-methyl-N-(3-nitropyridin-2-yl)nitramide has not been extensively studied for its biochemical and physiological effects. However, it is known to be highly toxic and can cause severe burns and respiratory problems if not handled properly.

Advantages And Limitations For Lab Experiments

N-methyl-N-(3-nitropyridin-2-yl)nitramide has several advantages for use in lab experiments. It is stable and easy to handle, making it a good candidate for use in experiments involving energetic materials. However, N-methyl-N-(3-nitropyridin-2-yl)nitramide is highly toxic and requires careful handling to avoid injury.

Future Directions

There are several potential future directions for research involving N-methyl-N-(3-nitropyridin-2-yl)nitramide. One area of interest is the development of more efficient and stable energetic materials for use in military and industrial applications. Another area of interest is the study of N-methyl-N-(3-nitropyridin-2-yl)nitramide's potential use in rocket propulsion systems. Additionally, research into the toxicity and safety of N-methyl-N-(3-nitropyridin-2-yl)nitramide is needed to ensure safe handling and use in future applications.

Synthesis Methods

N-methyl-N-(3-nitropyridin-2-yl)nitramide can be synthesized through a two-step process involving the reaction of 2-chloro-3-nitropyridine with methylamine followed by the reaction of the resulting intermediate with nitric acid. The resulting compound is a yellow crystalline solid that is stable and easy to handle.

Scientific Research Applications

N-methyl-N-(3-nitropyridin-2-yl)nitramide has been extensively studied for its use as an energetic material in the field of military and industrial applications. It has been found to have a high energy content and good stability, making it a potential candidate for use in explosives, propellants, and pyrotechnics.